Cas no 1602280-31-8 ((1-ethyl-1H-pyrazol-5-yl)methanethiol)

• Product Name: (1-ethyl-1H-pyrazol-5-yl)methanethiol
• CAS No: 1602280-31-8
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6506149
• PubChem ID: 57113587
• Update Time: 2025-06-09

(1-ethyl-1H-pyrazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-5-yl)methanethiol
• 1H-Pyrazole-5-methanethiol, 1-ethyl-

• Inchi： 1S/C6H10N2S/c1-2-8-6(5-9)3-4-7-8/h3-4,9H,2,5H2,1H3
• InChI Key： JAKLYHRRZXJTJT-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS)=CC=N1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 249.2±15.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-ethyl-1H-pyrazol-5-yl)methanethiol

Comprehensive Overview of (1-ethyl-1H-pyrazol-5-yl)methanethiol (CAS No. 1602280-31-8)

(1-ethyl-1H-pyrazol-5-yl)methanethiol, with the CAS number 1602280-31-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of heterocyclic thiols, which are known for their versatility in pharmaceutical, agrochemical, and material science research. The presence of both a pyrazole ring and a thiol functional group in its structure makes it a valuable building block for synthesizing more complex molecules.

One of the key reasons for the growing interest in (1-ethyl-1H-pyrazol-5-yl)methanethiol is its role in drug discovery. Researchers are increasingly exploring its potential as a precursor for designing novel bioactive molecules. The thiol group in this compound can undergo various reactions, such as nucleophilic substitution and oxidation, making it a versatile intermediate in organic synthesis. Additionally, the pyrazole moiety is a common feature in many FDA-approved drugs, further highlighting its importance.

In the context of green chemistry, (1-ethyl-1H-pyrazol-5-yl)methanethiol has been studied for its potential to reduce environmental impact. The compound's ability to participate in catalytic reactions and its relatively low toxicity profile make it an attractive candidate for sustainable chemical processes. This aligns with the current global trend toward eco-friendly synthesis methods, which are a hot topic among researchers and industry professionals.

Another area where (1-ethyl-1H-pyrazol-5-yl)methanethiol shows promise is in the development of advanced materials. Its unique structure allows it to act as a ligand in coordination chemistry, facilitating the creation of metal-organic frameworks (MOFs) and other functional materials. These materials have applications in gas storage, catalysis, and even sensing technologies, which are highly relevant in today's tech-driven world.

From a market perspective, the demand for (1-ethyl-1H-pyrazol-5-yl)methanethiol is expected to rise due to its expanding applications. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. Its CAS number 1602280-31-8 serves as a unique identifier, ensuring accurate sourcing and quality control.

In conclusion, (1-ethyl-1H-pyrazol-5-yl)methanethiol (CAS No. 1602280-31-8) is a compound of significant scientific and industrial interest. Its multifaceted applications in drug discovery, green chemistry, and material science make it a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is likely to play an even more prominent role in future innovations.